Ethyl 2-(2-amino-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoate

• IUPAC Name: ethyl 2-(2-amino-3-methylimidazol-4-yl)-3,3,3-trifluoro-2-hydroxypropanoate
• InChI: InChI=1S/C9H12F3N3O3/c1-3-18-6(16)8(17,9(10,11)12)5-4-14-7(13)15(5)2/h4,17H,3H2,1-2H3,(H2,13,14)
• InChI Key: QGEMABTVAXPOBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CN=C(N1C)N)(C(F)(F)F)O
• Molecular Formula: C9H12F3N3O3
• Molecular Weight: 267.21 g/mol

Description

Ethyl 2-(2-amino-1-methyl-1H-imidazol-5-yl)-3,3,3-trifluoro-2-hydroxypropanoate, commonly known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF24 belongs to the class of curcumin analogs, which are compounds derived from curcumin, the active ingredient in turmeric. EF24 has shown promise as an anti-cancer, anti-inflammatory, and neuroprotective agent.

Scientific Research Applications

Synthesis and Transformations

The compound is utilized in the synthesis of new optically active 1H-imidazole 3-oxides, which serve as a chiral unit in various chemical reactions. These 1H-imidazole 3-oxides can be further transformed into 2,3-dihydro-1H-imidazole-2-thione derivatives via sulfur-transfer reactions, and their reduction can yield optically active bis(imidazolyl)propanoates. Such transformations are crucial for creating compounds with potential pharmaceutical applications (M. Jasiński, G. Mlostoń, A. Linden, H. Heimgartner, 2008).

Reaction Mechanisms

Investigations into the reaction mechanisms involving 2-unsubstituted 1H-imidazole N-oxides with ethyl acrylate have revealed that instead of the expected ethenylation, a [2+3] cycloaddition predominates. This peculiar behavior leads to the formation of dehydrated 2+1 adducts of 1H-imidazole N-oxide and ethyl acrylate, providing insights into the reactivity of imidazole derivatives and their potential use in synthesizing novel compounds (G. Mlostoń, K. Urbaniak, A. Wojciechowska, A. Linden, H. Heimgartner, 2012).

Catalysis and Hydroesterification

Drug Synthesis

Furthermore, the compound plays a role in the synthesis of nilotinib, an antitumor agent, demonstrating its importance in the development of cancer treatments. The complex synthesis involves multiple steps, including reactions with 4-methyl-1H-imidazole and further transformations to yield the final product, showcasing the compound's utility in creating sophisticated therapeutic agents (Wang Cong-zhan, 2009).